Isopregnanolone-d5
Description
Isopregnanolone-d5 (also referred to as (3α)-Allopregnanolone-d5 in some literature) is a deuterium-labeled analog of isopregnanolone, a neuroactive steroid involved in modulating GABAA receptors. This compound is primarily used as an internal standard in mass spectrometry (MS) for quantifying endogenous steroids in biological matrices due to its high isotopic purity (≥98% deuterium incorporation) and chemical stability . Its molecular formula is C21H29D5O2, with a molecular weight of 323.52 g/mol .
Properties
Molecular Formula |
C₂₁H₂₉D₅O₂ |
|---|---|
Molecular Weight |
323.52 |
Synonyms |
(3β,5α)-3-Hydroxy-pregnan-20-one; 3β-Hydroxy-5α-pregnan-20-one; 3-Deoxo-3β-hydroxy-5α-dihydroprogesterone; 3β,5α-Pregnanolone; 3β-Allopregnanolone; 3β-Hydroxy-5α,17β-pregnan-20-one; 3β-Hydroxy-5α-dihydroprogesterone; 3β-Hydroxy-5α-pregnan-20-one; 3β- |
Origin of Product |
United States |
Comparison with Similar Compounds
Allopregnanolone-[d5] (Catalog #14315)
- Structural Similarity : Shares the pregnane backbone and deuterium labeling at five positions.
- Key Differences: Stereochemistry: Allopregnanolone-[d5] has a 3α-hydroxy configuration, whereas isopregnanolone-d5 may differ in substituent orientation (e.g., 3β-hydroxy in epiallopregnanolone-d5) . Purity: Both compounds have ≥98% isotopic purity and ≥98% chemical purity .
- Applications : Used in pharmacokinetic studies and hormone replacement therapy research .
Epiallopregnanolone-[d5] (Catalog #15007)
- Structural Similarity: Same deuterium labeling and molecular weight as this compound.
- Key Differences: Stereochemistry: Contains a 3β-hydroxy group instead of 3α, altering receptor binding affinity . Isotopic Purity: Slightly lower (≥95%) compared to this compound .
- Applications : Functions as a negative control in GABAA receptor assays due to reduced activity .
3-(1-Oxopropoxy)-pregnan-20-one-d5
- Structural Similarity: Derived from allopregnanolone via esterification with a propyl group.
- Key Differences: Molecular Formula: C24H33D5O3 (MW: 379.59 g/mol), making it larger and more lipophilic . Function: Acts as a prodrug, enhancing bioavailability compared to unmodified this compound .
Functional and Analytical Comparisons
Isotopic Labeling and Analytical Utility
Pharmacokinetic Behavior
- This compound: Demonstrates linear pharmacokinetics in breast milk studies, with median concentrations correlating with plasma levels .
- Allopregnanolone-[d5]: Used to trace endogenous steroid metabolism, showing rapid clearance in hepatic models .
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